Cas no 5153-00-4 (Copper;2-(carboxymethyl)-2-hydroxybutanedioate)

• Product Name: Copper;2-(carboxymethyl)-2-hydroxybutanedioate
• CAS No: 5153-00-4
• MF: C₆H₆CuO₇
• MW: 253.65364408493
• CID: 336298
• Update Time: 2023-08-03

Copper;2-(carboxymethyl)-2-hydroxybutanedioate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, copper(2+) salt (1:1)
• Copper(2+) 2-(carboxymethyl)-2-hydroxybutanedioate
• Copper;2-(carboxymethyl)-2-hydroxybutanedioate

• Inchi： 1S/C6H8O7.Cu/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-2
• InChI Key： QDUNDCWSEGVAAB-UHFFFAOYSA-L
• SMILES： [Cu+2].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Topological Polar Surface Area: 138